Cas no 1319196-83-2 (3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1319196-83-2
• MF: C₁₃H₁₀BrN₃
• MW: 288.142601490021
• CID: 2122428
• PubChem ID: 67324963
• Update Time: 2025-06-13

3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine
• SCHEMBL2226731
• 1,2,4-Triazolo[4,3-a]pyridine, 3-(2-bromo-3-methylphenyl)-
• DA-12373
• 1319196-83-2
• WNRRWBIEXMUTKZ-UHFFFAOYSA-N

• Inchi： 1S/C13H10BrN3/c1-9-5-4-6-10(12(9)14)13-16-15-11-7-2-3-8-17(11)13/h2-8H,1H3
• InChI Key： WNRRWBIEXMUTKZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1C1=NN=C2C=CC=CN12

Computed Properties

• Exact Mass: 287.00581Da
• Monoisotopic Mass: 287.00581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1319196-83-2)

The compound 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1319196-83-2) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This triazolopyridine derivative combines a brominated methylphenyl group with a fused triazole-pyridine core, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for pharmaceutical active ingredients and functional materials, aligning with current trends in drug discovery and sustainable chemistry.

One of the key reasons for the growing interest in 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine is its structural similarity to known bioactive compounds. The triazolopyridine scaffold is frequently found in molecules with demonstrated biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to numerous inquiries about its potential as a drug precursor or as a ligand in catalytic systems. Recent publications have highlighted its utility in cross-coupling reactions, which are fundamental to modern organic synthesis and the development of new therapeutic agents.

From a synthetic chemistry perspective, the presence of both bromo and methyl substituents on the phenyl ring offers multiple sites for further functionalization. This characteristic makes CAS No. 1319196-83-2 particularly valuable for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry research. The compound's electron-rich nature also contributes to its reactivity in various palladium-catalyzed reactions, which are widely used in the synthesis of complex organic molecules. These properties have made it a subject of interest in academic and industrial laboratories focusing on small molecule drug development.

The physicochemical properties of 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine have been extensively studied to understand its behavior in different environments. Its molecular weight, solubility profile, and stability characteristics make it suitable for various applications beyond pharmaceuticals, including organic electronics and advanced material science. These aspects are particularly relevant given the current focus on green chemistry and sustainable synthesis methods, where researchers seek efficient ways to utilize such intermediates with minimal environmental impact.

In the context of analytical chemistry, proper characterization of CAS No. 1319196-83-2 is crucial for quality control and research reproducibility. Standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are typically employed to verify the compound's purity and identity. These analytical methods align with current good manufacturing practices (cGMP) requirements, which are essential considerations for researchers developing pharmaceutical intermediates or fine chemicals for commercial applications.

The commercial availability of 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine has increased in recent years to meet growing demand from research institutions and chemical companies. Suppliers typically provide detailed technical data sheets and certificates of analysis, addressing common queries about storage conditions, handling precautions, and shelf life. This information is particularly valuable for laboratories focusing on high-throughput screening or combinatorial chemistry approaches, where reliable starting materials are essential for successful outcomes.

Looking forward, the scientific community anticipates continued exploration of triazolopyridine derivatives like CAS No. 1319196-83-2 for various applications. Current research trends suggest potential uses in developing selective enzyme inhibitors, fluorescent probes, and coordination complexes for catalytic applications. The compound's modular structure allows for systematic modifications to tune its properties, making it a valuable tool for researchers working on molecular design and structure-based drug discovery projects.

For synthetic chemists and material scientists, understanding the reactivity patterns of 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine is crucial for designing efficient synthetic routes. Recent literature highlights its participation in various name reactions, including Suzuki couplings and Buchwald-Hartwig aminations, which are fundamental to modern organic synthesis. These transformations enable the creation of diverse molecular architectures, addressing the pharmaceutical industry's need for novel chemical entities with improved therapeutic profiles.

In conclusion, 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1319196-83-2) represents an important class of heterocyclic compounds with broad utility in chemical research and development. Its unique structural features, combined with current scientific trends toward targeted molecular design and sustainable chemistry, ensure its continued relevance in various fields. As research progresses, we can expect to see more innovative applications of this versatile compound in both academic and industrial settings.